Cas no 1350648-20-2 (7-Iodo-1h-Pyrazolo4,3-BPyridine)

• Product Name: 7-Iodo-1h-Pyrazolo4,3-BPyridine
• CAS No: 1350648-20-2
• MF: C₂₇H₂₆N₆O
• MW: 450.535
• CID: 4670833
• PubChem ID: 67469559
• Update Time: 2025-05-20

7-Iodo-1h-Pyrazolo4,3-BPyridine Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1H-pyrazolo[4,3-b]pyridine
• AKOS027441190
• 7-iodopyrazolopyridine
• WCNHXAWBZNIZJF-UHFFFAOYSA-N
• 7-iodo-2H-pyrazolo[4,3-b]pyridine
• 1350648-20-2
• DS-19024
• DB-118845
• SCHEMBL2596801
• 7-Iodo-1h-Pyrazolo4,3-BPyridine

• Inchi： InChI=1S/C6H4IN3/c7-4-1-2-8-5-3-9-10-6(4)5/h1-3H,(H,9,10)
• InChI Key： WCNHXAWBZNIZJF-UHFFFAOYSA-N
• SMILES： C1=CN=C2C=NNC2=C1I

Computed Properties

• Exact Mass: 244.94499g/mol
• Monoisotopic Mass: 244.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 7-Iodo-1h-Pyrazolo4,3-BPyridine

7-Iodo-1H-Pyrazolo[4,3-b]pyridine: A Comprehensive Overview

7-Iodo-1H-Pyrazolo[4,3-b]pyridine (CAS No. 1350648-20-2) is a fascinating compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with a pyrazole ring fused to a pyridine ring. The presence of an iodine atom at the 7-position introduces unique electronic and structural properties that make this compound particularly interesting for researchers.

The synthesis of 7-Iodo-1H-Pyrazolo[4,3-b]pyridine has been extensively studied, with various methods reported in the literature. One common approach involves the cyclization of appropriately substituted amines or imines under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are crucial for large-scale production and industrial applications.

One of the most notable applications of 7-Iodo-1H-Pyrazolo[4,3-b]pyridine is in the field of medicinal chemistry. The compound has shown promising activity as a potential drug candidate in several therapeutic areas. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in cancer progression, making it a valuable lead compound for anti-cancer drug development.

In addition to its medicinal applications, 7-Iodo-1H-Pyrazolo[4,3-b]pyridine has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer or as a sensitizer in dye-sensitized solar cells (DSSCs), where its performance has been comparable to or better than traditional materials.

The structural versatility of 7-Iodo-1H-Pyrazolo[4,3-b]pyridine allows for further functionalization, enabling the creation of derivatives with enhanced properties. For example, substitution at other positions on the heterocyclic ring can lead to compounds with improved solubility, stability, or bioavailability. Recent studies have focused on developing such derivatives for specific applications in drug delivery systems and advanced materials.

From a mechanistic standpoint, the reactivity of 7-Iodo-1H-Pyrazolo[4,3-b]pyridine is influenced by the electron-withdrawing effect of the iodine substituent. This effect not only stabilizes certain intermediates during reactions but also enhances the compound's ability to participate in various chemical transformations. Understanding these mechanistic details is crucial for optimizing synthetic routes and predicting reactivity patterns.

Looking ahead, the continued exploration of 7-Iodo-1H-Pyrazolo[4,3-b]pyridine and its derivatives holds great promise for advancing both fundamental and applied research. Its role in drug discovery and materials science is expected to grow as researchers uncover new applications and improve existing ones. The compound's unique combination of structural features and electronic properties positions it as a key player in future innovations across multiple disciplines.